Cas no 1536010-90-8 (3-Pentanol, 1-amino-5-methoxy-3-methyl-)

• Product Name: 3-Pentanol, 1-amino-5-methoxy-3-methyl-
• CAS No: 1536010-90-8
• MF: C₇H₁₇NO₂
• MW: 147.21538233757
• CID: 5284606
• Update Time: 2025-06-26

3-Pentanol, 1-amino-5-methoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pentanol, 1-amino-5-methoxy-3-methyl-

• Inchi： 1S/C7H17NO2/c1-7(9,3-5-8)4-6-10-2/h9H,3-6,8H2,1-2H3
• InChI Key： QHKXJKQSTLQNRI-UHFFFAOYSA-N
• SMILES： C(N)CC(C)(O)CCOC

Additional information on 3-Pentanol, 1-amino-5-methoxy-3-methyl-

Comprehensive Overview of 3-Pentanol, 1-amino-5-methoxy-3-methyl- (CAS No. 1536010-90-8)

3-Pentanol, 1-amino-5-methoxy-3-methyl- (CAS No. 1536010-90-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and fine chemical synthesis. This compound, characterized by its unique amino and methoxy functional groups, serves as a versatile intermediate in the development of bioactive molecules. Its molecular structure, which includes a pentanol backbone, makes it particularly valuable for researchers exploring novel drug candidates and synthetic pathways.

In recent years, the demand for 1-amino-5-methoxy-3-methyl-3-pentanol has surged due to its potential applications in medicinal chemistry. Scientists are increasingly investigating its role in the synthesis of chiral building blocks, which are critical for producing enantiomerically pure pharmaceuticals. This aligns with the growing trend in the pharmaceutical industry to develop targeted therapies with fewer side effects. The compound's stereochemical properties also make it a subject of interest for researchers working on asymmetric catalysis, a hot topic in modern organic synthesis.

From an industrial perspective, 3-Pentanol, 1-amino-5-methoxy-3-methyl- is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressures and consumer demand for eco-friendly products, companies are exploring ways to optimize the production of such intermediates using catalytic methods and renewable feedstocks. This compound's potential for low-waste synthesis positions it as a candidate for inclusion in green manufacturing processes, a key focus area for chemical enterprises in 2024.

The analytical characterization of CAS No. 1536010-90-8 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are essential for ensuring the compound's quality and consistency, particularly when used in high-value applications. Recent advancements in analytical technology have made it easier to study the compound's structure-activity relationships, which is crucial for its potential use in drug discovery programs.

In the academic sphere, 1-amino-5-methoxy-3-methyl-3-pentanol has become a subject of research papers focusing on molecular design and functional group interactions. Its hydrogen bonding capabilities and steric effects make it an interesting case study for students and researchers alike. The compound's relevance to current chemical education trends is evident from its inclusion in modern organic chemistry curricula that emphasize practical applications of theoretical concepts.

Looking ahead, the future applications of 3-Pentanol, 1-amino-5-methoxy-3-methyl- may expand into emerging fields such as bioconjugation chemistry and materials science. Preliminary studies suggest its potential utility in designing smart materials with responsive properties, though this area requires further investigation. As the scientific community continues to explore the compound's possibilities, its commercial availability and custom synthesis options are likely to increase, meeting the needs of diverse research and development projects.